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Introduction

Chromium (Cr), a transition metal known for its hardness and corrosion resistance, is finding a
new role at the nanoscale, driving innovations across diverse scientific and industrial fields.[1]
The synthesis of chromium-based nanomaterials, particularly chromium (lIl) oxide (Cr203),
has garnered significant attention due to their unique physicochemical properties which differ
markedly from their bulk counterparts.[1][2] These properties—including a wide bandgap (~3.4
eV), high melting temperature, exceptional stability, and versatile catalytic activity—make
chromium nanoparticles a subject of intense research.[3][4] Nanotechnology, the manipulation
of matter on an atomic and molecular scale, unlocks novel applications for materials like
chromium, leading to advancements in medicine, environmental science, and electronics.[2]
This guide provides a comprehensive overview of the synthesis, characterization, and
emerging applications of chromium in nanotechnology, with a focus on its potential in
biomedical fields, environmental remediation, and advanced materials.

Synthesis and Characterization of Chromium
Nanoparticles
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The properties and subsequent applications of chromium nanoparticles are intrinsically linked

to their size, morphology, and crystallinity, which are controlled by the synthesis method.[5] A

variety of techniques, broadly categorized into physical and chemical approaches, have been

developed to produce these nanomaterials.[2]

Key Synthesis Methodologies

Common methods for synthesizing chromium oxide nanoparticles include aqueous

precipitation, sol-gel, green synthesis, and microwave-assisted techniques.[5][6][7]

1. Aqueous Precipitation: This is a straightforward and cost-effective chemical reduction

method.[5][8] It involves precipitating chromium hydroxide from a chromium salt solution,

followed by calcination to form chromium oxide nanoparticles.[8]

Experimental Protocol: Aqueous Precipitation of
Cr203 Nanoparticles[5][8]

Precursor Preparation: Prepare a 0.1M solution of Chromium Sulphate (Crz(SO4)3) by

dissolving the appropriate amount in 500 ml of deionized water.

Precipitation: Add aqueous ammonia dropwise to the chromium sulphate solution while

stirring constantly. Continue adding until the pH of the solution reaches 10.

Filtration and Washing: Filter the resulting precipitates using a Buchner funnel. Wash the

collected precipitates several times with distilled water to remove impurities.

Drying: Dry the washed precipitates in an oven at 70°C for 24 hours.

Calcination: Calcine the dried powder in a muffle furnace at 600°C for 5 hours to yield Crz03

nanopatrticles.

Final Processing: Grind the obtained material and sieve it to ensure uniform particle size.
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2. Green Synthesis: This eco-friendly approach utilizes biological entities like plant extracts,

fungi, or microorganisms as reducing and capping agents.[2][4][9] This method is often faster,

less expensive, and avoids the use of toxic chemicals.[2][4]

Experimental Protocol: Green Synthesis of Cr203
Nanoparticles[4]

Plant Extract Preparation: Prepare an aqueous leaf extract of a suitable plant (e.g., Abutilon

indicum) to act as the reducing and capping agent.

Reaction: Add 10.20 g of Chromium Sulphate (Crz(S0O4)3) to 100 mL of the plant extract.

Incubation: Stir the resulting mixture for 60 minutes at 35°C. A color change from red to black

indicates the formation of Cr203 nanoparticles due to surface plasmon resonance.

Separation and Purification: Centrifuge the solution at 3000 rpm to pellet the nanoparticles.

Washing: Filter and wash the collected nanoparticles three times with deionized water and

ethanol to remove any unreacted precursors or biological material.

Drying: Dry the purified nanopatrticles for further characterization.

3. Sol-Gel Method: This technique involves the conversion of a molecular precursor solution

(sol) into a gel-like network containing the metal, which is then dried and calcined to produce

the oxide nanoparticles.[7]
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Experimental Protocol: Sol-Gel Synthesis of
Cr203 Nanoparticles[7]

e Precursor Solution: Dissolve Chromium (lll) nitrate nonahydrate (Cr(NO3)3-9H=0) in

deionized water.

e Gelling Agent: Add a templating or gelling agent, such as triethanolamine (TEA), to the

precursor solution.

e Microwave Irradiation: Subject the mixture to microwave irradiation to facilitate the formation

of a gel.

e Annealing: Anneal the resulting powder at a specified temperature (e.g., 600°C) to obtain

crystalline Cr=03 nanoparticles.

The workflow for a typical chemical synthesis process is illustrated below.
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Caption: General experimental workflow for the chemical synthesis of Cr-Os nanopatrticles.
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Characterization Techniques

A suite of analytical techniques is employed to determine the physical and chemical properties
of the synthesized chromium nanoparticles.[5]
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Technique Abbreviation

Information Provided References

X-Ray Diffraction XRD

Confirms the
crystalline structure,
phase purity, and
: [41[51[7]
average crystallite
size of the

nanopatrticles.

Transmission Electron
_ TEM
Microscopy

Determines the

particle size, shape,

and morphology.

Provides high- [5]
resolution images of
individual

nanoparticles.

Scanning Electron
] SEM
Microscopy

Visualizes the surface
morphology, particle

shape, and [41[5]
agglomeration of the

nanoparticle powder.

Fourier-Transform
FTIR
Infrared Spectroscopy

Identifies functional
groups present on the
nanoparticle surface

. [61[7]
and confirms the
formation of Cr-O

bonds.

UV-Visible ]
UV-Vis
Spectroscopy

Confirms the

formation of

nanosized particles

and determines the [5][6]
optical properties,

such as the energy

bandgap.

Thermogravimetric TGA

Analysis

Assesses the thermal [51[8]

stability of the
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nanoparticles.

Emerging Applications in Nanotechnology

Chromium-based nanomaterials are being explored for a wide range of applications, from
cancer treatment to environmental cleanup.

Biomedical Applications

The unique properties of chromium nanoparticles make them promising candidates for various
biomedical uses. Green-synthesized nanopatrticles, in particular, often show enhanced
biocompatibility compared to their chemically produced counterparts.[4][10]

Cancer Therapy: Chromium nanoparticles have shown potential in cancer treatment through
multiple mechanisms.[3]

e Immunotherapy: Trivalent chromium ions (Cr3*) released from chromium nanoparticles can
enhance the infiltration of immune cells, such as M1-type macrophages and CD8* T cells,
into the tumor microenvironment.[11] This process, which can transform immunologically
“cold" tumors into "hot" ones, is dependent on the PI3K/Akt/mTOR signaling pathway.[11]

o Photothermal Therapy (PTT): Cr-based nanoparticles exhibit strong photothermal properties,
efficiently converting near-infrared (NIR) laser irradiation into heat to ablate cancer cells.[11]

o Anticancer Activity: Studies have shown that green-synthesized Cr=03 nanoparticles exhibit
significant cytotoxic effects against cancer cell lines like MCF-7 (human breast cancer).[4]
[10][12]
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Caption: Signaling pathway for Cr NP-mediated cancer immunotherapy.[11]

Antibacterial and Antioxidant Activities: Cr2Os nanoparticles have demonstrated significant
antibacterial activity against both Gram-positive and Gram-negative bacteria.[4][12] They are
also reported to have antioxidant properties.[4]
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o Nanoparticle -
Application Target Key Finding References

Type

~90% of cancer
cells killed at 120

Green pg/mL. Superior
] ] MCF-7 Cancer o
Anticancer Synthesized Cell cytotoxicity [41[10]
ells
Cr203 NPs compared to
chemically

synthesized NPs.

Excellent
Green ) antibacterial
) ) ) E. coli, S.
Antibacterial Synthesized performance, [4][12]
aureus, etc.
Cr203 NPs comparable to
standard drugs.
Increased
Hepatoma & infiltration of M1
Immunotherapy Cr NPs Melanoma macrophages [11][13]

Mouse Models and CD8* T cells

into tumors.

Environmental Remediation

The high surface area and reactivity of chromium-based nanomaterials make them effective
agents for removing pollutants from water and soil.[3][14]

Water Purification: Nanomaterials are increasingly used to remove heavy metals, such as the
highly toxic hexavalent chromium (Cr(VI)), from wastewater.[14][15][16]

e Adsorption: Various nanomaterials, including Cr20Os nanoparticles and composites, can
adsorb Cr(VI) ions from aqueous solutions.[15]

e Photocatalytic Reduction: Under visible light, semiconductor nanocomposites incorporating
chromium or other materials like TiO2 can efficiently reduce toxic Cr(VI) to the much less
toxic Cr(l11).[17][18] The process involves the generation of electron-hole pairs that drive the
reduction reaction.
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Caption: Mechanism of photocatalytic reduction of Cr(VI) using a nanocomposite.
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Remediation ) -
o Nanomaterial Pollutant Efficiency Reference

Application
Photocatalytic Cus.21Bis.79S0/g- 92.77%

_ Cr(VI) , [18]
Reduction C3Na reduction at pH 2

Graphene Oxide

) >80% removal at

Adsorption (GO) coated Cr(VI) [19]

N pH 3
Silica NPs

99% reduction
efficiency under

Cr(VI) neutral [20]
conditions with

Adsorption/Redu  Carbon Quantum
ction Dots (CQDs)

PMS activator.

Catalysis, Sensors, and Advanced Materials

o Catalysis: Chromium nanoparticles and their oxides are effective catalysts in several
chemical reactions, including oxidation, dehydrogenation, and hydrogenation.[1][3]

e Sensors: The high surface-to-volume ratio and semiconductor properties of Cr203 make it
suitable for fabricating gas sensors and non-enzymatic glucose sensors.[21]

o Coatings and Pigments: Due to their hardness, corrosion resistance, and thermal stability,
chromium oxide nanoparticles are used in wear-resistant coatings, thermal protection
materials, and as a stable green pigment.[1][2]

o Metal-Organic Frameworks (MOFs): Chromium is a key component in highly stable and
porous MOFs like MIL-101(Cr).[22][23] These materials have vast surface areas, making
them ideal for gas storage, separation, and catalysis.[22][23][24]

Toxicology and Biocompatibility

A critical consideration for the application of any nanomaterial, particularly in drug
development, is its potential toxicity. Studies have shown that Cr.Os nanopatrticles can induce
cytotoxic effects.[25][26]
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Mechanism of Toxicity: The primary mechanism of Cr20Os nanoparticle toxicity involves the
induction of oxidative stress.[25][26]

e ROS Generation: Upon cellular uptake, nanoparticles can lead to an increase in intracellular
reactive oxygen species (ROS).[25][27]

» Oxidative Stress: This ROS enhancement depletes cellular antioxidants like glutathione
(GSH) and increases lipid peroxidation.[25][26]

o Cellular Damage: The resulting oxidative stress can cause DNA damage and activate
apoptotic pathways (programmed cell death), indicated by the production of enzymes like
caspase-3.[25][26][27]

It's important to note that fine, bulk Cr=0s particles are generally considered low-toxicity and
insoluble. However, at the nanoscale, they can release soluble and more toxic hexavalent
chromium, leading to severe cytotoxicity.[27] As mentioned, green synthesis methods can
improve the biocompatibility of Cr2Os nanoparticles, making them safer for potential biomedical
applications.[4][10]
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Caption: Cellular toxicity pathway of Cr=03 nanoparticles.[25][26][27]

Conclusion and Future Outlook

Chromium-based nanomaterials represent a versatile and powerful platform for technological
innovation. From transforming cancer therapy and combating antibiotic resistance to purifying
contaminated water and catalyzing industrial reactions, their applications are rapidly
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expanding. The ability to tune their properties through various synthesis methods, including
eco-friendly green approaches, further enhances their potential.

For professionals in research and drug development, the key lies in harnessing the beneficial
properties of these nanoparticles while mitigating their potential toxicity. Future research will
likely focus on surface functionalization to improve biocompatibility and targeting specificity for
drug delivery, developing more efficient chromium-based nanocomposites for catalysis and
environmental remediation, and scaling up sustainable synthesis methods to meet industrial
demand. As our understanding of the nano-world deepens, chromium is poised to become an
increasingly vital element in the nanotechnology toolkit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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